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Compound of Interest

Compound Name: MSDC 0160

Cat. No.: B1668645

Essential Safety and Handling Guide for MSDC
0160

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal
of MSDC 0160, a thiazolidinedione (TZD) compound. The following procedures are designed to
ensure the safety of laboratory personnel and to provide a clear, step-by-step guide for
operational and disposal plans.

Personal Protective Equipment (PPE)

When handling MSDC 0160, the following personal protective equipment is mandatory to
minimize exposure and ensure personal safety.
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PPE Category Item Specification

) Must be worn at all times in the
Eye Protection Safety Goggles

laboratory.
Hand Protection Nitrile Gloves Standard laboratory grade.
] To be worn over personal
Body Protection Laboratory Coat )
clothing.
Recommended when handling
Respiratory Protection Dust Mask the solid form to avoid

inhalation.

Operational Plan: Handling MSDC 0160 in a
Laboratory Setting

This section outlines a standard operating procedure for the handling of MSDC 0160, from
preparation to use in experimental assays.

1. Preparation and Weighing:
e Ensure a clean and designated workspace, preferably within a chemical fume hood.

» Before handling, confirm the availability and proper functioning of safety equipment,
including an eyewash station and safety shower.

o Wear all required PPE as specified in the table above.

o Use a calibrated analytical balance to weigh the desired amount of MSDC 0160 solid.
e Handle the solid compound with care to minimize the generation of dust.

2. Dissolution:

o Based on experimental requirements, select an appropriate solvent. MSDC 0160 is soluble
in DMSO.
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e Add the weighed MSDC 0160 to the solvent in a suitable container (e.g., a vial or flask).
o Gently agitate the mixture to ensure complete dissolution.
3. Use in Experiments:

» Follow the specific protocols for your experiment, ensuring that all handling of MSDC 0160
solutions is conducted with the appropriate PPE.

» Avoid direct contact with skin and eyes.

 In case of accidental contact, immediately flush the affected area with copious amounts of
water and seek medical attention if irritation persists.

Disposal Plan

Proper disposal of MSDC 0160 and associated waste is critical to prevent environmental
contamination and ensure laboratory safety.

1. Solid Waste:
e Unused or expired solid MSDC 0160 should be treated as chemical waste.

e Place the solid waste in a clearly labeled, sealed container designated for non-hazardous
chemical waste.

» Do not dispose of solid MSDC 0160 in the regular trash.
2. Liquid Waste:

e Solutions containing MSDC 0160 should be collected in a designated, sealed waste
container for chemical waste.

e Do not pour solutions containing MSDC 0160 down the drain.
e The waste container should be properly labeled with its contents.

3. Contaminated Materials:
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e Any materials that have come into contact with MSDC 0160, such as pipette tips, gloves,
and weighing paper, should be disposed of as chemical waste.

e Place these materials in a designated, sealed waste bag or container.
4. Final Disposal:

 All collected chemical waste containing MSDC 0160 should be disposed of through the
institution's official hazardous waste management program.[1][2] Adhere to all local, state,
and federal regulations for chemical waste disposal.[3][4][5]

Safe Handling and Disposal Workflow for MSDC
0160
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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0160]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668645#personal-protective-equipment-for-
handling-msdc-0160]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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